Cas no 1806317-00-9 (4-Mercapto-2,3,5-trifluoropyridine)

• Product Name: 4-Mercapto-2,3,5-trifluoropyridine
• CAS No: 1806317-00-9
• MF: C₅H₂F₃NS
• MW: 165.136290073395
• CID: 4908058
• Update Time: 2025-06-28

4-Mercapto-2,3,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-2,3,5-trifluoropyridine

• Inchi： 1S/C5H2F3NS/c6-2-1-9-5(8)3(7)4(2)10/h1H,(H,9,10)
• InChI Key： DULBOKNKWDJNJH-UHFFFAOYSA-N
• SMILES： S=C1C(=CNC(=C1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1

Additional information on 4-Mercapto-2,3,5-trifluoropyridine

4-Mercapto-2,3,5-Trifluoropyridine: A Comprehensive Overview

4-Mercapto-2,3,5-Trifluoropyridine, also known by its CAS registry number CAS No. 1806317-00-9, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and chemical synthesis. This compound is characterized by its unique structure, which combines a pyridine ring with three fluorine atoms and a mercapto group (-SH) at specific positions. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various applications.

The synthesis of 4-Mercapto-2,3,5-Trifluoropyridine involves a series of intricate chemical reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's stability under various environmental conditions has been extensively studied, revealing its potential for use in harsh chemical environments.

One of the most notable applications of 4-Mercapto-2,3,5-Trifluoropyridine is in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has made it a key component in the synthesis of novel catalysts and sensors. For instance, researchers have successfully utilized this compound to create highly sensitive sensors for detecting trace amounts of heavy metals in aqueous solutions. These sensors exhibit exceptional selectivity and sensitivity, making them invaluable in environmental monitoring and industrial quality control.

In addition to its role in materials science, 4-Mercapto-2,3,5-Trifluoropyridine has also found applications in the field of drug discovery. The compound's unique electronic properties make it an attractive candidate for designing bioactive molecules with potential therapeutic applications. Recent studies have explored its ability to inhibit certain enzymes involved in disease pathways, paving the way for the development of novel drug candidates.

The integration of 4-Mercapto-2,3,5-Trifluoropyridine into polymer systems has opened new avenues for the creation of advanced materials with tailored properties. By incorporating this compound into polymer matrices, researchers have developed materials with enhanced mechanical strength and thermal stability. These materials are being explored for use in high-performance electronics and aerospace applications.

The continued exploration of 4-Mercapto-2,3,5-Trifluoropyridine's properties is expected to yield further breakthroughs in its application across diverse industries. As research progresses, this compound is poised to play an increasingly important role in advancing modern technology and scientific innovation.